Cas no 877758-81-1 ((2S,4S)-4-fluoro-2-(methoxymethyl)pyrrolidine)

• Product Name: (2S,4S)-4-fluoro-2-(methoxymethyl)pyrrolidine
• CAS No: 877758-81-1
• MF: C₆H₁₂FNO
• MW: 133.16398525238
• CID: 5271728
• PubChem ID: 68094075
• Update Time: 2026-03-09

(2S,4S)-4-fluoro-2-(methoxymethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-fluoro-2-(methoxymethyl)pyrrolidine

• Inchi： 1S/C6H12FNO/c1-9-4-6-2-5(7)3-8-6/h5-6,8H,2-4H2,1H3/t5-,6-/m0/s1
• InChI Key： WKFUQIUEAJAKPK-WDSKDSINSA-N
• SMILES： N1C[C@@H](F)C[C@H]1COC

Computed Properties

• Exact Mass: 133.090292168g/mol
• Monoisotopic Mass: 133.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 21.3Ų

Additional information on (2S,4S)-4-fluoro-2-(methoxymethyl)pyrrolidine

Comprehensive Overview of (2S,4S)-4-fluoro-2-(methoxymethyl)pyrrolidine (CAS No. 877758-81-1)

(2S,4S)-4-fluoro-2-(methoxymethyl)pyrrolidine (CAS No. 877758-81-1) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its fluorinated and methoxymethyl-substituted pyrrolidine backbone, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing demand for chiral building blocks like (2S,4S)-4-fluoro-2-(methoxymethyl)pyrrolidine reflects the pharmaceutical industry's focus on precision medicine. Researchers are increasingly exploring its potential in asymmetric synthesis and catalysis, driven by the need for enantiomerically pure compounds. The compound's fluorine atom enhances metabolic stability and bioavailability, making it a hotspot in medicinal chemistry.

One of the most searched questions about (2S,4S)-4-fluoro-2-(methoxymethyl)pyrrolidine is its role in drug design. Recent studies highlight its application in developing G-protein-coupled receptor (GPCR) modulators and kinase inhibitors. The methoxymethyl group contributes to improved solubility, while the stereochemistry at the 2nd and 4th positions ensures high selectivity in target binding. These properties align with the industry's shift toward small-molecule therapeutics with reduced side effects.

From a synthetic perspective, (2S,4S)-4-fluoro-2-(methoxymethyl)pyrrolidine is often prepared via stereoselective fluorination and ring-closing strategies. Its CAS No. 877758-81-1 is frequently referenced in patent literature, underscoring its commercial relevance. The compound's stability under physiological conditions makes it suitable for prodrug development, a trending topic in pharmacokinetic optimization.

Market trends indicate rising interest in fluorinated pyrrolidines, with (2S,4S)-4-fluoro-2-(methoxymethyl)pyrrolidine being a prime example. Its applications extend to agrochemicals and material science, where fluorinated compounds improve durability and performance. As sustainability gains traction, researchers are also investigating green chemistry approaches to synthesize this compound efficiently.

In summary, (2S,4S)-4-fluoro-2-(methoxymethyl)pyrrolidine (CAS No. 877758-81-1) is a versatile chiral scaffold with broad utility in pharmaceuticals, catalysis, and material innovation. Its structural elegance and functional adaptability position it at the forefront of modern chemical research, addressing critical challenges in drug development and sustainable chemistry.